Cas no 954247-26-8 (N-4-(2-phenylmorpholin-4-yl)butyladamantane-1-carboxamide)

• Product Name: N-4-(2-phenylmorpholin-4-yl)butyladamantane-1-carboxamide
• CAS No: 954247-26-8
• MF: C₂₅H₃₆N₂O₂
• MW: 396.565546989441
• CID: 6303040
• PubChem ID: 16892600
• Update Time: 2025-06-08

N-4-(2-phenylmorpholin-4-yl)butyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-phenylmorpholin-4-yl)butyladamantane-1-carboxamide
• 954247-26-8
• AKOS024490895
• F5022-0210
• VU0630101-1
• N-[4-(2-phenylmorpholin-4-yl)butyl]adamantane-1-carboxamide
• (3r,5r,7r)-N-(4-(2-phenylmorpholino)butyl)adamantane-1-carboxamide
• SR-01000920042-1
• SR-01000920042

• Inchi： 1S/C25H36N2O2/c28-24(25-15-19-12-20(16-25)14-21(13-19)17-25)26-8-4-5-9-27-10-11-29-23(18-27)22-6-2-1-3-7-22/h1-3,6-7,19-21,23H,4-5,8-18H2,(H,26,28)
• InChI Key： RVVIHGYYLIEVLN-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NCCCCN1CCOC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 396.277678395g/mol
• Monoisotopic Mass: 396.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Additional information on N-4-(2-phenylmorpholin-4-yl)butyladamantane-1-carboxamide

N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide: A Promising Compound in the Field of Medicinal Chemistry

N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide (CAS No. 954247-26-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the adamantane family, which is known for its robust and stable cage-like structure. The integration of the morpholine and phenyl groups further enhances its chemical diversity and biological activity, making it a subject of extensive research.

The adamantane core of N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide provides a rigid, three-dimensional framework that can influence the compound's pharmacokinetic properties. This structural rigidity can lead to improved metabolic stability and reduced toxicity, which are crucial factors in drug development. The morpholine moiety, on the other hand, is a versatile heterocyclic ring that can form hydrogen bonds and interact with various biological targets, enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific receptors in the central nervous system, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide exhibits potent activity against certain ion channels and receptors implicated in Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide has also shown promise in anti-inflammatory and anti-cancer applications. Preclinical studies have indicated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis. Furthermore, preliminary data suggest that it may have cytotoxic effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy agents.

The pharmacokinetic profile of N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make it an attractive candidate for further clinical development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide. Ongoing clinical trials are evaluating its efficacy and safety in various disease models. These trials are crucial for translating preclinical findings into clinical practice and bringing this compound closer to becoming a viable treatment option.

In conclusion, N-4-(2-Phenylmorpholin-4-yl)butyladamantane-1-carboxamide (CAS No. 954247-26-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases, inflammatory disorders, and cancer. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound holds great potential to improve patient outcomes and advance medical science.